Cas no 50517-09-4 (Diethyl (6-Chloro-2-indolylmethyl)acetamidomalonate)

• Product Name: Diethyl (6-Chloro-2-indolylmethyl)acetamidomalonate
• CAS No: 50517-09-4
• MF: C₁₈H₂₁ClN₂O₅
• MW: 380.822744131088
• CID: 933890
• PubChem ID: 29978372
• Update Time: 2025-10-21

Diethyl (6-Chloro-2-indolylmethyl)acetamidomalonate Chemical and Physical Properties

Names and Identifiers

• Diethyl (6-Chloro-2-indolylmethyl)acetamidomalonate
• Diethyl acetamido[(6-chloro-1H-indol-3-yl)methyl]propanedioate
• DTXSID60652549
• 50517-09-4
• AKOS030255967
• diethyl 2-acetamido-2-[(6-chloro-1H-indol-3-yl)methyl]propanedioate

• Inchi： 1S/C18H21ClN2O5/c1-4-25-16(23)18(21-11(3)22,17(24)26-5-2)9-12-10-20-15-8-13(19)6-7-14(12)15/h6-8,10,20H,4-5,9H2,1-3H3,(H,21,22)
• InChI Key： VQQVCBKVPRYUNV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2CC(C(=O)OCC)(C(=O)OCC)NC(C)=O

Computed Properties

• Exact Mass: 380.1138995g/mol
• Monoisotopic Mass: 380.1138995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Diethyl (6-Chloro-2-indolylmethyl)acetamidomalonate

Professional Introduction to Diethyl (6-Chloro-2-indolylmethyl)acetamidomalonate (CAS No. 50517-09-4)

Diethyl (6-Chloro-2-indolylmethyl)acetamidomalonate, a compound with the chemical identifier CAS No. 50517-09-4, represents a significant advancement in the realm of synthetic chemistry and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a 6-Chloro-2-indolylmethyl moiety in its framework suggests a unique interaction profile that could be leveraged for targeted biological activities.

The molecular backbone of Diethyl (6-Chloro-2-indolylmethyl)acetamidomalonate consists of an acetamidomalonate moiety linked to a diethyl group, which contributes to its solubility and reactivity in various organic solvents. This structural feature makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules. The chloro substituent on the indole ring further enhances its reactivity, enabling it to participate in nucleophilic substitution reactions, which are pivotal in drug discovery processes.

In recent years, there has been a growing interest in indole derivatives due to their diverse pharmacological properties. Indole compounds are known for their role as intermediates in the synthesis of bioactive molecules, including those with antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in Diethyl (6-Chloro-2-indolylmethyl)acetamidomalonate positions it as a valuable building block for designing molecules that can interact with biological targets in innovative ways.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The 6-Chloro-2-indolylmethyl group in Diethyl (6-Chloro-2-indolylmethyl)acetamidomalonate is particularly interesting because it can serve as a scaffold for creating kinase inhibitors with high specificity and low toxicity.

Recent studies have highlighted the importance of indole derivatives in the development of antitumor agents. For instance, indole-3-carbinol, another indole derivative, has been shown to exhibit anti-cancer properties by inducing apoptosis and inhibiting cell proliferation. The structural similarity between Diethyl (6-Chloro-2-indolylmethyl)acetamidomalonate and indole-3-carbinol suggests that it may share similar biological activities. This hypothesis is supported by computational studies that predict favorable interactions between this compound and target proteins involved in cancer cell growth.

The synthesis of Diethyl (6-Chloro-2-indolylmethyl)acetamidomalonate involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving high yields and purity levels. These techniques not only enhance the efficiency of the synthesis but also allow for the introduction of additional functional groups, further expanding the potential applications of this compound.

In addition to its pharmaceutical applications, Diethyl (6-Chloro-2-indolylmethyl)acetamidomalonate has shown promise in material science research. Its ability to form stable complexes with metal ions makes it a candidate for developing new materials with unique properties. For example, coordination complexes formed with transition metals could exhibit luminescent or magnetic properties, which are useful in various technological applications.

The future prospects of Diethyl (6-Chloro-2-indolylmethyl)acetamidomalonate are vast and multifaceted. Ongoing research aims to explore its potential as an intermediate in the synthesis of more complex molecules with enhanced biological activity. By leveraging cutting-edge synthetic methodologies and computational tools, scientists are poised to unlock new possibilities for this compound and its derivatives.

In conclusion, Diethyl (6-Chloro-2-indolylmethyl)acetamidomalonate stands out as a remarkable compound with significant implications for both pharmaceutical and material science research. Its unique structural features and reactivity make it an invaluable tool for drug discovery and the development of novel materials. As research continues to evolve, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.